Cas no 173686-69-6 (Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3))

• Product Name: Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3)
• CAS No: 173686-69-6
• MF: C₂₄H₄₈ClNO₄
• MW: 450.10
• CID: 5146320
• Update Time: 2025-05-26

Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3) Chemical and Physical Properties

Names and Identifiers

• Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3)

• Inchi： 1S/C24H47NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24(28)29-22(20-23(26)27)21-25(2,3)4;/h22H,5-21H2,1-4H3;1H/t22-;/m1./s1
• InChI Key： SYUSIANKHPXISE-VZYDHVRKSA-N
• SMILES： O=C(C[C@@H](OC(CCCCCCCCCCCCCCCC)=O)C[N+](C)(C)C)O.[Cl-]

Additional information on Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3)

Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3): A Comprehensive Overview in Chemical and Pharmaceutical Research

Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3) is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with the CAS number 173686-69-6, is a derivative of L-carnitine, a well-known molecule involved in energy metabolism. The incorporation of deuterium isotopes (d3) and the specific modification at the N-methyl group make this compound particularly valuable for various applications, including metabolic studies, drug development, and analytical chemistry.

The structure of Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3) consists of a long-chain fatty acid (heptadecanoic acid) linked to L-carnitine through an amide bond. The N-methyl group is specifically labeled with deuterium, which enhances its utility in tracing metabolic pathways and studying enzymatic reactions. This modification allows researchers to track the compound's movement within biological systems with high precision, making it an indispensable tool in modern biochemical research.

In recent years, the use of stable isotopes like deuterium has become increasingly prevalent in pharmaceutical research due to their non-radioactive nature and high specificity. Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3) exemplifies this trend, offering researchers a reliable method for studying the bioavailability and metabolic fate of related compounds. Its application in drug metabolism studies has been particularly noteworthy, providing insights into how drugs are processed and eliminated by the body.

One of the most compelling aspects of Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3) is its role in understanding energy metabolism. Carnitines play a crucial role in transporting fatty acids into mitochondria for beta-oxidation, a process essential for ATP production. By using this labeled derivative, researchers can gain a deeper understanding of how modifications in carnitine structure affect metabolic efficiency. This knowledge is particularly valuable in the development of treatments for metabolic disorders such as obesity and diabetes.

The pharmaceutical industry has also shown interest in Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3) due to its potential as an intermediate in drug synthesis. The precise labeling with deuterium isotopes can be advantageous in creating radiolabeled drugs used for diagnostic purposes. Additionally, the stability provided by deuterium labeling can enhance the shelf life of certain pharmaceutical products, reducing degradation over time.

Recent studies have highlighted the compound's utility in studying enzymatic pathways involving carnitine acyltransferases. These enzymes are critical for lipid metabolism and have been implicated in various diseases, including cardiovascular disorders and neurodegenerative conditions. By using Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3), researchers can investigate how these enzymes function and identify potential targets for therapeutic intervention.

The analytical chemistry community has also embraced Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3) as a reference standard for mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Its well-defined structure and isotopic purity make it an ideal candidate for calibrating instruments and validating analytical methods. This ensures that researchers can rely on their data with confidence, knowing that they are using a high-quality standard.

In conclusion, Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3) represents a significant advancement in chemical and pharmaceutical research. Its unique structure, incorporating deuterium isotopes at the N-methyl group, provides researchers with a powerful tool for studying metabolic pathways, drug metabolism, and enzymatic reactions. As our understanding of biological systems continues to evolve, compounds like Heptadecanoyl-L-carnitine-d3 HCl (N-methyl-d3) will undoubtedly play a crucial role in driving innovation and improving human health.